![molecular formula C18H22FN7O B15117744 6-(4-{[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-7-methyl-7H-purine](/img/structure/B15117744.png)
6-(4-{[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-7-methyl-7H-purine
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Description
6-(4-{[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-7-methyl-7H-purine is a complex organic compound that features a purine core substituted with a piperidine ring and a fluoropyrimidine moiety
Properties
Molecular Formula |
C18H22FN7O |
|---|---|
Molecular Weight |
371.4 g/mol |
IUPAC Name |
6-[4-[(6-ethyl-5-fluoropyrimidin-4-yl)oxymethyl]piperidin-1-yl]-7-methylpurine |
InChI |
InChI=1S/C18H22FN7O/c1-3-13-14(19)18(23-9-20-13)27-8-12-4-6-26(7-5-12)17-15-16(21-10-22-17)24-11-25(15)2/h9-12H,3-8H2,1-2H3 |
InChI Key |
LBTIDYOSZNNFLP-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C(=NC=N1)OCC2CCN(CC2)C3=NC=NC4=C3N(C=N4)C)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(4-{[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-7-methyl-7H-purine involves multiple steps, starting with the preparation of 6-ethyl-5-fluoropyrimidin-4-ol. This intermediate is synthesized using formamide instead of formamidine acetate, which simplifies the process and reduces costs . The subsequent steps involve the formation of the piperidine ring and its attachment to the purine core through a series of nucleophilic substitution reactions.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and automated synthesis platforms to streamline the process and ensure consistent quality.
Chemical Reactions Analysis
Types of Reactions
6-(4-{[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-7-methyl-7H-purine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.
Substitution: Nucleophilic and electrophilic substitution reactions can be used to introduce new substituents or replace existing ones.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and thiols. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could produce a variety of substituted purines.
Scientific Research Applications
Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.
Biology: It may serve as a probe for studying biological processes involving purine derivatives.
Medicine: The compound could be investigated for its potential therapeutic effects, particularly in the treatment of diseases involving purine metabolism.
Industry: It may find applications in the development of new materials or as a catalyst in chemical reactions.
Mechanism of Action
The mechanism of action of 6-(4-{[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-7-methyl-7H-purine involves its interaction with specific molecular targets, such as enzymes or receptors involved in purine metabolism. The fluoropyrimidine moiety may enhance its binding affinity and selectivity, leading to more potent biological effects. The exact pathways and targets would require further investigation to elucidate.
Comparison with Similar Compounds
Similar Compounds
6-Ethyl-5-fluoropyrimidin-4-ol: An intermediate in the synthesis of the target compound, known for its use in the preparation of antifungal agents.
4-Chloro-6-ethyl-5-fluoropyrimidine: Another pyrimidine derivative used as a building block in pharmaceutical synthesis.
Uniqueness
What sets 6-(4-{[(6-ethyl-5-fluoropyrimidin-4-yl)oxy]methyl}piperidin-1-yl)-7-methyl-7H-purine apart is its unique combination of a purine core with a fluoropyrimidine moiety and a piperidine ring. This structure may confer unique biological properties and make it a valuable tool in medicinal chemistry research.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
